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Abstract
This application note provides a detailed protocol for the quantitative determination of Pigment
Red 146 in solutions using UV-Vis spectrophotometry. This method is applicable for quality

control, formulation analysis, and research applications in industries where Pigment Red 146
is utilized, such as in inks, coatings, and plastics. The protocol described herein is

straightforward, rapid, and requires instrumentation commonly available in analytical

laboratories.

Introduction
Pigment Red 146 (C.I. 12485) is a monoazo pigment characterized by its bright, bluish-red

shade and good fastness properties.[1][2][3] Its chemical name is N-(4-chloro-2,5-

dimethoxyphenyl)-3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]naphthalene-

2-carboxamide.[4] Accurate quantification of this pigment in various media is crucial for

ensuring product quality and consistency. UV-Vis spectrophotometry offers a simple and

reliable method for this purpose, based on the principle that the absorbance of a solution is

directly proportional to the concentration of the analyte, as described by the Beer-Lambert Law.

Principle of the Method
The concentration of Pigment Red 146 in a solution is determined by measuring its

absorbance at the wavelength of maximum absorbance (λmax) and relating it to a standard

curve prepared from solutions of known concentrations.
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Materials and Equipment
Spectrophotometer: A UV-Vis spectrophotometer capable of scanning in the visible range

(typically 400-700 nm).

Cuvettes: 1 cm path length quartz or glass cuvettes.

Analytical Balance: Capable of weighing to at least 0.1 mg.

Volumetric Flasks: Grade A, various sizes (e.g., 10 mL, 25 mL, 50 mL, 100 mL).

Pipettes: Grade A, various sizes.

Solvent: N,N-Dimethylformamide (DMF), analytical grade. Pigment Red 146 is insoluble in

water but soluble in organic solvents like ethanol and xylene.[3] DMF is a suitable solvent for

creating stock solutions due to its high polarity and ability to dissolve a wide range of organic

compounds.

Pigment Red 146: Reference standard of known purity.

Experimental Protocols
Determination of Maximum Absorbance Wavelength
(λmax)

Prepare a dilute solution of Pigment Red 146 in DMF. A concentration of approximately 10

µg/mL is a good starting point.

Fill a cuvette with the blank solvent (DMF).

Place the blank cuvette in the spectrophotometer and zero the instrument.

Replace the blank cuvette with the cuvette containing the Pigment Red 146 solution.

Scan the absorbance of the solution over a wavelength range of 400 nm to 700 nm.

Identify the wavelength at which the maximum absorbance occurs. This is the λmax. For

Pigment Red 146 in DMF, the expected λmax is in the range of 520-540 nm.
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Preparation of Standard Solutions
Prepare a stock solution of Pigment Red 146 (e.g., 100 µg/mL).

Accurately weigh approximately 10 mg of the Pigment Red 146 reference standard.

Quantitatively transfer the pigment to a 100 mL volumetric flask.

Dissolve the pigment in a small amount of DMF and then dilute to the mark with DMF. Mix

thoroughly.

Prepare a series of working standard solutions by diluting the stock solution. For example, to

prepare standards of 2, 4, 6, 8, and 10 µg/mL:

Pipette 2, 4, 6, 8, and 10 mL of the 100 µg/mL stock solution into separate 100 mL

volumetric flasks.

Dilute each to the mark with DMF and mix thoroughly.

Preparation of Sample Solutions
The preparation of sample solutions will depend on the matrix in which the pigment is

contained. For a liquid sample, a simple dilution with DMF may be sufficient. For a solid sample

(e.g., a plastic or dried ink film), an extraction step will be necessary.

Example: Extraction from a Solid Matrix

Accurately weigh a known amount of the sample containing Pigment Red 146.

Transfer the sample to a suitable container.

Add a measured volume of DMF to extract the pigment. Sonication may be used to aid

dissolution.

Filter the resulting solution to remove any insoluble matrix components.

Dilute the filtrate with DMF as necessary to bring the absorbance within the linear range of

the standard curve.
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Measurement and Quantification
Set the spectrophotometer to the predetermined λmax.

Zero the instrument using a DMF blank.

Measure the absorbance of each of the standard solutions and the sample solution(s).

Construct a standard curve by plotting the absorbance of the standards against their known

concentrations.

Determine the concentration of Pigment Red 146 in the sample solution by interpolating its

absorbance on the standard curve.

Calculate the concentration of Pigment Red 146 in the original sample by accounting for any

dilutions made during sample preparation.

Data Presentation
The following tables present example data for the spectrophotometric quantification of Pigment
Red 146.

Table 1: Standard Curve Data for Pigment Red 146 in DMF at λmax = 530 nm

Concentration (µg/mL) Absorbance (AU)

2.0 0.152

4.0 0.305

6.0 0.458

8.0 0.610

10.0 0.763

Table 2: Sample Analysis Results
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Sample ID
Absorbance
(AU)

Concentration
from Standard
Curve (µg/mL)

Dilution Factor
Original
Concentration

Sample A 0.421 5.54 10 55.4 µg/mL

Sample B 0.589 7.75 10 77.5 µg/mL
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Caption: Experimental workflow for the quantification of Pigment Red 146.
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Caption: Relationship between concentration and absorbance as per the Beer-Lambert Law.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat, when handling chemicals.[5][6]

Handle Pigment Red 146 powder in a well-ventilated area or a fume hood to avoid

inhalation of dust.[5][6]

N,N-Dimethylformamide (DMF) is a hazardous solvent. Consult the Safety Data Sheet (SDS)

for DMF before use and handle it in a fume hood.

Dispose of all chemical waste in accordance with local regulations.

Conclusion
The spectrophotometric method detailed in this application note is a reliable and efficient

means for the quantification of Pigment Red 146 in solutions. The protocol is adaptable to

various sample matrices and provides accurate and reproducible results, making it a valuable

tool for quality control and research in diverse industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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